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Compound of Interest

Compound Name: C.I. Direct blue 75

Cat. No.: B1582028 Get Quote

Application Notes and Protocols: C.I. Direct Blue
75
Topic: C.I. Direct Blue 75 as a Fluorescent Probe in Microscopy

Note to the Reader: Extensive research has revealed no scientific literature or documented use

of C.I. Direct Blue 75 as a fluorescent probe for microscopy. The information available

exclusively pertains to its application as a trisazo dye for textiles, particularly cotton fabrics.[1]

[2] Therefore, the following sections provide the known chemical and physical properties of C.I.
Direct Blue 75 in its capacity as a dye and explain the absence of data for its use in

fluorescence microscopy.

Introduction
C.I. Direct Blue 75, also known by other names such as Direct Blue 2GL and Direct Fast Blue

2GL, is a synthetic dye belonging to the trisazo class.[2] Its primary industrial application is in

the dyeing of cellulosic materials like cotton.[1][2] While many organic dyes exhibit

fluorescence, there is currently no evidence to suggest that C.I. Direct Blue 75 possesses

fluorescent properties suitable for use as a probe in biological imaging or microscopy.

Chemical and Physical Properties
A summary of the known properties of C.I. Direct Blue 75 is presented in the table below. It is

important to note that these properties are relevant to its function as a textile dye.
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Property Value Reference

C.I. Name Direct Blue 75 [2]

C.I. Number 34220 [2]

CAS Number 6428-60-0 [1][2]

Molecular Formula C42H25N7Na4O13S4 [1][2]

Molecular Weight 1055.91 g/mol [1][2]

Class Trisazo [2]

Appearance Dark blue solid [2]

Solubility

Soluble in water (blue

solution), insoluble in other

organic solvents.

[2]

Fluorescence Properties (or Lack Thereof)
A comprehensive search of scientific databases and literature has yielded no data on the

fluorescent properties of C.I. Direct Blue 75. Key fluorescent characteristics required for a

compound to be a useful probe in microscopy are absent from the available information. These

include:

Excitation and Emission Spectra: The specific wavelengths of light that the molecule absorbs

(excitation) and emits (emission) are unknown. This information is fundamental for selecting

appropriate light sources and filters in fluorescence microscopy.

Quantum Yield: This value, which measures the efficiency of the fluorescence process, is not

documented for C.I. Direct Blue 75.

Photostability: The stability of the molecule when exposed to excitation light is a critical factor

for imaging, and no data is available on the photostability of this dye.

Cellular Localization: There are no studies indicating whether C.I. Direct Blue 75 can

penetrate cell membranes or bind to specific subcellular structures.
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Experimental Protocols: Not Applicable
Due to the lack of evidence for its use as a fluorescent probe, no established experimental

protocols for the application of C.I. Direct Blue 75 in microscopy can be provided. The

development of such a protocol would first require extensive basic research to determine if the

compound has any usable fluorescent properties in a biological context.

Signaling Pathways and Workflows: Not Applicable
As there are no documented interactions of C.I. Direct Blue 75 with biological systems in a

microscopy context, no signaling pathways or experimental workflows can be diagrammed.

Conclusion
The inquiry into the use of C.I. Direct Blue 75 as a fluorescent probe in microscopy reveals a

significant information gap. All available data points to its identity as a textile dye with no

reported or characterized fluorescent properties that would make it suitable for biological

imaging applications. For researchers and scientists seeking fluorescent probes, it is

recommended to consult established and well-characterized fluorescent dyes with proven

applications in microscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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